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Compound of Interest |

Compound Name: GS-9822
Cat. No.: B10752815
Get Quote

For researchers, scientists, and drug development professionals handling the investigational
antiretroviral compound GS-9822, ensuring its proper disposal is a critical component of
laboratory safety and environmental responsibility. While a specific Safety Data Sheet (SDS)
with detailed disposal instructions for GS-9822 is not publicly available, this document outlines
essential safety information and provides a procedural framework for its handling and disposal
based on general principles for investigational compounds and publicly accessible data.

Crucially, all disposal activities must be conducted in strict accordance with local, state, and
federal regulations and under the direct guidance of your institution's Environmental Health and
Safety (EHS) department. The information presented here serves as a guide and should not
supersede institutional protocols.

Key Compound Information

GS-9822 is a potent, non-catalytic site integrase inhibitor (NCINI) investigated for its activity
against HIV-1. While it showed promise in preclinical studies, its development was halted due
to observed toxicity. This underscores the importance of cautious handling and appropriate
disposal.
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Property Information
Chemical Name GS-9822

CAS Number 2219362-41-9
Developer Gilead Sciences

Development was halted due to dose-

dependent urothelial toxicity (vacuolation of the
Known Hazards ] .

urothelium of the kidney, bladder, and ureter)

observed in cynomolgus monkeys.[1]

_ _ Potent antiviral agent that inhibits the
Mechanism of Action ] ) )
LEDGF/p75-integrase interaction.

Experimental Protocols: Handling and Disposal

The following protocols provide a general framework for the safe handling and disposal of GS-
9822 in a laboratory setting.

Personal Protective Equipment (PPE)

Due to the known toxicity of GS-9822, stringent adherence to PPE protocols is mandatory to

prevent exposure.

o Gloves: Wear appropriate chemical-resistant gloves (e.g., nitrile) at all times when handling
the compound or contaminated materials.

o Eye Protection: Use safety glasses with side shields or chemical splash goggles.
o Lab Coat: A fully buttoned lab coat is required to protect skin and clothing.

o Respiratory Protection: If there is a risk of generating aerosols or dusts, a properly fitted
respirator (e.g., N95 or higher) should be used in a certified chemical fume hood.

Spill Management

In the event of a spill, immediate and appropriate action is necessary to contain the material
and decontaminate the area.
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o Evacuate: Alert personnel in the immediate vicinity and evacuate the area if necessary.

o Contain: For small spills, use an appropriate absorbent material (e.g., chemical absorbent
pads or granules) to contain the spill.

o Decontaminate: Clean the spill area with a suitable solvent (e.g., ethanol, isopropanol)
followed by soap and water. All cleaning materials must be disposed of as hazardous waste.

» Report: Report the spill to your laboratory supervisor and EHS department immediately.

Disposal Procedures

The disposal of GS-9822 and any materials contaminated with it must be handled as
hazardous chemical waste.

e Waste Segregation:

o Solid Waste: Unused or expired GS-9822, contaminated PPE (gloves, etc.), and any other
solid materials that have come into contact with the compound should be collected in a
designated, clearly labeled hazardous waste container.

o Liquid Waste: Solutions containing GS-9822 should be collected in a separate, sealed,
and clearly labeled hazardous waste container. Do not mix with other waste streams
unless explicitly permitted by your EHS department.

» Container Labeling: All waste containers must be labeled with the words "Hazardous Waste,"
the full chemical name ("GS-9822"), the CAS number (2219362-41-9), and an indication of
the hazards (e.g., "Toxic").

o Storage: Store waste containers in a designated, secure, and well-ventilated satellite
accumulation area until they are collected by the EHS department for final disposal.

o EHS Consultation: Contact your institution's EHS department to schedule a pickup and for
any specific questions regarding the disposal of GS-9822. They will ensure that the waste is
disposed of in compliance with all relevant regulations.

Disposal Decision Pathway
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The following diagram illustrates the logical workflow for making decisions regarding the proper
disposal of GS-9822.
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GS-9822 Disposal Decision Pathway

By adhering to these guidelines and maintaining open communication with your institution's
safety officials, you can ensure the safe handling and compliant disposal of GS-9822, thereby
protecting yourself, your colleagues, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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